Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate

• IUPAC Name: methyl 4-[3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl]benzoate
• InChI: InChI=1S/C13H15N3O3/c1-14-8-7-11-15-12(19-16-11)9-3-5-10(6-4-9)13(17)18-2/h3-6,14H,7-8H2,1-2H3
• InChI Key: MFHKQYFUUYRGKD-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=NOC(=N1)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate is an organic compound that belongs to the class of oxadiazoles This compound is characterized by the presence of an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms and one oxygen atom The compound also features a benzoate ester group and a methylaminoethyl side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate typically involves the formation of the oxadiazole ring followed by the introduction of the benzoate ester and the methylaminoethyl side chain. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of hydrazides with carboxylic acids or their derivatives can lead to the formation of oxadiazoles. The reaction conditions often include the use of solvents such as methylene dichloride, trichloromethane, or tetrahydrofuran (THF), and may require catalysts or specific temperature settings .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the oxadiazole ring to other functional groups.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired transformation, including temperature, solvent, and catalyst selection.

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can lead to the formation of derivatives with different functional groups.

Scientific Research Applications

Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential as a therapeutic agent for various diseases.

Industry: It is used in the synthesis of dyes, pharmaceuticals, and other industrial chemicals

Mechanism of Action

The mechanism of action of Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that trigger beneficial cellular responses. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate include other oxadiazole derivatives and benzoate esters. Examples include:

• Methyl 3-[2-(methylamino)ethyl]benzoate
• Ethyl 3-amino-4-(methylamino)benzoate

Uniqueness

What sets this compound apart is its unique combination of the oxadiazole ring and the benzoate ester group, which imparts distinct chemical and biological properties. This combination allows for versatile applications in various fields, making it a valuable compound for research and development.